Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20749097 6-Deoxypenciclovir 104227-86-3 C10H15N5O2
VC20748728 4-Hydroxy Nisoldipine 106685-70-5 C20H24N2O7
VC20748849 N-(4-Methoxybenzyl)-N-2-pyridinyl-1,2-ethanediamine 109912-28-9 C15H19N3O
VC20748653 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile 112735-05-4 C9H10N4O3
VC20747893 (R)-Bicalutamide 113299-40-4 C18H14F4N2O4S
VC20748655 1-Desmethyl 2-Methyl Granisetron (Granisetron Impurity A) 127472-42-8 C18H24N4O
VC20756488 Ethyl 5-(tert-butylthio)-2,2-dimethyl-4-oxopentanoate 136558-13-9 C13H24O3S
VC20748428 3-(N,N-Dimethylmyristylammonio)propanesulfonate 14933-09-6 C19H41NO3S
VC20748500 6-Methylamino-5-nitroquinoxaline 149703-58-2 C9H8N4O2
VC20748856 alpha-l-Sorbofuranose, 2,3-O-(1-methylethylidene)- 17682-71-2 C₉H₁₆O₆
VC20748579 2,3-Dipalmito-1-olein 1867-91-0 C53H100O6
VC20748335 2-Thiouridine 20235-78-3 C9H12N2O5S
VC20756397 Methyl 12-oxooctadecanoate 2380-27-0 C19H36O3
VC20748549 4-Methyl-1-hydrazinophthalazine 29902-28-1 C9H10N4
VC20756392 2,6-Diamino-4-chloropyrimidine 1-oxide 34960-71-9 C4H5ClN4O
VC20747878 (S)-2-Bromo-3-phenylpropionic acid 35016-63-8 C9H9BrO2
VC20748493 Methyl 5-fluoro-2-nitrobenzoate 393-85-1 C8H6FNO4
VC20748859 (S)-5-METHYLHYDANTOIN 40856-73-3 C4H6N2O2
VC20747702 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-carbonitrile 61875-40-9 C9H5N3O2
VC20746657 4-Azidosalicylic acid 66761-27-1 C7H5N3O3
VC20747656 12-Amino-1-dodecanol 67107-87-3 C12H27NO
VC20748705 3-(3-Pyridyl)-2-propen-1-OL 69963-46-8 C8H9NO
VC20747446 4-Amino-2-dimethylamino-6-hydroxypyrimidine 76750-84-0 C6H10N4O
VC20746958 4-Bromo-1-oxyl-2,2,5,5-tetramethyl-delta3-pyrroline-3-carboxylic Acid 78033-69-9 C9H13BrNO3-
VC20746731 5-Acetylamino-6-formylamino-3-methyluracil 85438-96-6 C8H10N4O4